4-Bromo-4'-chloro-1,1'-biphenyl

• IUPAC Name: 1-bromo-4-(4-chlorophenyl)benzene
• InChI: InChI=1S/C12H8BrCl/c13-11-5-1-9(2-6-11)10-3-7-12(14)8-4-10/h1-8H
• InChI Key: WMXVUHANYJZYHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)Br)Cl
• Molecular Formula: C12H8BrCl
• Molecular Weight: 267.55 g/mol
• CAS RN: 23055-77-8

Description

4-Bromo-4'-chloro-1,1'-biphenyl is a synthetic compound which is used for a variety of scientific research applications. It is a white, odorless crystalline solid which is soluble in organic solvents. This compound is used in a variety of scientific research applications due to its unique properties. It is a versatile compound that can be used in a wide range of experiments and research.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : 4-Bromobiphenyl has been synthesized using bromination of biphenyl with orientation catalysts, demonstrating control over the reaction by using chlorine as a substituent. This method effectively inhibits the production of by-products like 2-bromo biphenyl and 4,4′-dibromo biphenyl (Jia Feng-cong, 2006).

• Electrochemical Properties : Research on the electroreduction of halogenated biphenyls, including 4-bromo and 4-chloro biphenyls, reveals kinetic control and electron-transfer mechanisms in these reactions. These findings are crucial for understanding the electrochemical behavior of such compounds (J. Rusling & J. V. Arena, 1985).

Complex Formation and Analysis

• Complex Formation with Metals : Copper(II) and oxido-vanadium(IV) complexes of a derivative of 4-bromo-2-(((5-chloro-2-hydroxyphenyl)imino)methyl)phenol have been synthesized. These complexes exhibit different geometries and have been characterized using various analytical methods, providing insights into the structural and thermal properties of these metal-organic frameworks (R. Takjoo et al., 2013).

Luminescence and Thermal Properties

• Luminescence and Thermal Stability : Studies on biphenyl carbazole derivatives, including 4-bromo-[1,1'-biphenyl]-4-yl derivatives, focus on their luminescence properties and thermal stability. Such compounds are of interest for potential applications in optoelectronic devices and materials science (Gui‐Mei Tang et al., 2021).

Liquid Crystal Research

• Liquid Crystal Intermediates : The compound 4'-Bromoethynyl-4-pentyl-biphenyl, a derivative of 4-Bromobiphenyl, has been synthesized and optimized for use as a liquid crystal intermediate. This highlights its potential application in the field of liquid crystal technology (Z. Miao et al., 2013).

Environmental Impact Studies

• Environmental Impact : One study identified 4'-bromo-[1,1'-biphenyl]-4-ol among the estrogenic compounds emitted during the combustion of electronic waste. This finding is critical for understanding the environmental and health impacts of disposing electronic waste (C. Owens et al., 2007).

Mechanism of Action

Mode of Action

It’s known that brominated and chlorinated biphenyls can interact with cellular components, potentially altering their function .

Biochemical Pathways

It’s known that similar compounds can interfere with various biochemical pathways, including those involved in the metabolism of lipids and hormones .

Pharmacokinetics

It’s known that similar compounds can be absorbed through the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine and feces . These properties can significantly impact the bioavailability of the compound.

Result of Action

Similar compounds have been known to cause various effects at the molecular and cellular levels, including oxidative stress, dna damage, and disruption of hormone signaling .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-Bromo-4’-chloro-1,1’-biphenyl. Factors such as temperature, pH, and the presence of other chemicals can affect the compound’s stability and its interactions with biological targets .

Synthesis routes and methods

Procedure details

A mixture of 4-chloro-iodobenzene (0.99 g, 4.15 mmol), (4-bromophenyl)boronic acid (1.0 g, 4.98 mmol), anhydrous potassium carbonate (860 mg, 6.22 mmol) and dichlorobis(triphenylphosphine) palladium (II) (87 mg, 0.12 mmol) in toluene (40 ml) was heated at 90° C. for 4 hours under an argon atmosphere. The solvent was removed under reduced pressure and the residue was dissolved in dichloromethane (50 ml). The organic solution was washed successively with 1M hydrochloric acid (2×30 ml), saturated aq. sodium hydrogen carbonate (2×30 ml) and brine, dried over anhydrous magnesium sulfate and filtered. The solvent was removed under reduced pressure to leave an orange solid, which was purifed by trituration with ethyl acetate-hexane (1:6) to provide 4'-chloro-4-bromo-biphenyl (0.5 g, 45%) as a pale orange solid. 1H-NMR; δ (CDCl3) 7.49 (m).